Cas no 1019345-69-7 (3-methyl-2-(4-methylphenyl)piperidine)

• Product Name: 3-methyl-2-(4-methylphenyl)piperidine
• CAS No: 1019345-69-7
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD11128070
• CID: 4567717
• PubChem ID: 43185323
• Update Time: 2025-10-19

3-methyl-2-(4-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(4-methylphenyl)piperidine
• Piperidine, 3-methyl-2-(4-methylphenyl)-
• 3-Methyl-2-(p-tolyl)piperidine

• MDL： MFCD11128070
• Inchi： 1S/C13H19N/c1-10-5-7-12(8-6-10)13-11(2)4-3-9-14-13/h5-8,11,13-14H,3-4,9H2,1-2H3
• InChI Key： HKWHMGVCYMBYQB-UHFFFAOYSA-N
• SMILES： N1CCCC(C)C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 189.15175g/mol
• Monoisotopic Mass: 189.15175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.3g/mol
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-methyl-2-(4-methylphenyl)piperidine

3-Methyl-2-(4-Methylphenyl)piperidine (CAS No. 1019345-69-7): A Comprehensive Overview

3-Methyl-2-(4-methylphenyl)piperidine (CAS No. 1019345-69-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 3-methyl-2-(4-methylphenyl)piperidine.

The chemical structure of 3-methyl-2-(4-methylphenyl)piperidine is defined by a piperidine ring substituted with a methyl group at the 3-position and a 4-methylphenyl group at the 2-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug discovery and development.

In terms of chemical synthesis, 3-methyl-2-(4-methylphenyl)piperidine can be synthesized through various routes, including palladium-catalyzed coupling reactions and multistep synthetic sequences. One common approach involves the reaction of 4-methylbenzaldehyde with methylamine to form an intermediate imine, which is then reduced to the corresponding amine. Subsequent cyclization and methylation steps yield the final product. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

The biological activities of 3-methyl-2-(4-methylphenyl)piperidine have been extensively studied in recent years. Research has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, studies have demonstrated its efficacy as an antagonist of certain neurotransmitter receptors, which could have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In preclinical studies, 3-methyl-2-(4-methylphenyl)piperidine has shown favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are crucial for its potential translation into clinical applications. Animal models have been used to evaluate its therapeutic effects, with promising results indicating significant improvements in behavioral and cognitive functions.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular mechanisms underlying the biological activities of 3-methyl-2-(4-methylphenyl)piperidine. Molecular docking studies have provided insights into its binding interactions with target proteins, such as serotonin transporters and neurotransmitter receptors. These computational models have helped guide the design of more potent and selective analogs of the compound.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-methyl-2-(4-methylphenyl)piperidine. Early-phase trials have shown promising results, with patients reporting improved symptoms and minimal side effects. However, more extensive studies are needed to fully assess its therapeutic potential and long-term safety.

In conclusion, 3-methyl-2-(4-methylphenyl)piperidine (CAS No. 1019345-69-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising preclinical data make it an exciting candidate for further development. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various neurological and psychiatric disorders.